molecular formula C9H5NO5 B8322218 Furo[2,3-b]pyridine-5,6-dicarboxylic acid

Furo[2,3-b]pyridine-5,6-dicarboxylic acid

Cat. No.: B8322218
M. Wt: 207.14 g/mol
InChI Key: WLRYGZMPEIJDOD-UHFFFAOYSA-N
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Description

Furo[2,3-b]pyridine-5,6-dicarboxylic acid is a useful research compound. Its molecular formula is C9H5NO5 and its molecular weight is 207.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H5NO5

Molecular Weight

207.14 g/mol

IUPAC Name

furo[2,3-b]pyridine-5,6-dicarboxylic acid

InChI

InChI=1S/C9H5NO5/c11-8(12)5-3-4-1-2-15-7(4)10-6(5)9(13)14/h1-3H,(H,11,12)(H,13,14)

InChI Key

WLRYGZMPEIJDOD-UHFFFAOYSA-N

Canonical SMILES

C1=COC2=NC(=C(C=C21)C(=O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium hydroxide (5.60 g, 85%, 0.087 mol) in water (5 mL) is added to a stirred suspension of diethyl furo[2,3-b]pyridine-5,6-dicarboxylate (9.3 g, 0.035 mol) in absolute ethanol (100 mL). The reaction mixture is heated at 60° C. for one hour, then cooled and anhydrous acetone added. The precipitate is filtered off, dried, suspended in dry acetone and treated with hydrogen chloride to adjust to a pH of 2. Crystallization of the isolated solids from an ethyl acetate-acetone mixture affords furo[2,3-b]pyridine-5,6-dicarboxylic acid mp 189°-192° C.
Quantity
5.6 g
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reactant
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diethyl furo[2,3-b]pyridine-5,6-dicarboxylate
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9.3 g
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reactant
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Quantity
5 mL
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solvent
Reaction Step One
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100 mL
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solvent
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0 (± 1) mol
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